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Compound of Interest

Compound Name: Tricopper trichloride

Cat. No.: B15343214 Get Quote

Introduction

Copper-based catalysts are at the forefront of sustainable chemical synthesis, offering an

earth-abundant and less toxic alternative to precious metal catalysts. This document provides

detailed application notes and experimental protocols for the use of copper chlorides (CuCl and

CuCl₂) in green chemistry, with a focus on their application in carbon-carbon and carbon-

heteroatom bond formation, as well as oxidation reactions. These protocols are designed for

researchers, scientists, and professionals in drug development, emphasizing environmentally

benign methodologies through the use of green solvents, reduced catalyst loading, and mild

reaction conditions. While the user's original query specified "tricopper dichloride," this term

does not correspond to a common or well-documented catalyst in the chemical literature.

Therefore, these notes focus on the versatile and widely studied copper(I) and copper(II)

chlorides.

Copper(I) Chloride Catalyzed Azide-Alkyne
Cycloaddition (CuAAC) in Green Solvents
The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is a cornerstone of "click chemistry,"

enabling the efficient synthesis of 1,2,3-triazoles, which are important scaffolds in medicinal

chemistry. Green variations of this reaction utilize non-toxic and recyclable solvents like water

and deep eutectic solvents (DESs).
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Copper(I) chloride is an effective catalyst for the regioselective synthesis of 1,4-disubstituted

1,2,3-triazoles. The use of green solvents such as water or deep eutectic solvents (e.g., choline

chloride/glycerol) eliminates the need for volatile organic compounds (VOCs).[1][2] These

reactions can often be performed at room temperature and under aerobic conditions, further

enhancing their green credentials. The catalyst loading can be minimized to parts-per-million

(ppm) levels, and the catalyst can often be recycled and reused.[2]
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Catalyst
Substra
tes

Solvent
Catalyst
Loading
(mol%)

Temper
ature
(°C)

Time (h)
Yield
(%)

Referen
ce

CuCl

Benzyl

chloride,

Phenylac

etylene,

Sodium

azide

Water 5
Room

Temp
6 >95 [2]

CuCl

Benzyl

chloride,

Phenylac

etylene,

Sodium

azide

Choline

chloride/

glycerol

(1:2)

0.05
Room

Temp
0.5 98 [2]

CuI/L-

proline

Various

azides

and

alkynes

Glycerol

1 (CuI), 5

(L-

proline)

80-100 1-3 80-95 [1]

CuCl

Benzyl

azide,

Phenyl

propargyl

ether

Neat 5
Room

Temp
>24 Moderate [3]

CuCl

Benzyl

azide,

Phenyl

propargyl

ether

Neat

(Heated)
5 - <2 Moderate [3]

Experimental Protocol: CuCl-Catalyzed Azide-Alkyne
Cycloaddition in Water
Materials:
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Copper(I) chloride (CuCl)

Benzyl chloride

Phenylacetylene

Sodium azide (NaN₃)

Deionized water

Magnetic stirrer and stir bar

Reaction vial (10 mL)

Procedure:

To a 10 mL reaction vial equipped with a magnetic stir bar, add benzyl chloride (0.50 mmol),

phenylacetylene (0.50 mmol), and sodium azide (1.25 mmol).

Add 1 mL of deionized water to the vial.

Add copper(I) chloride (5 mol%, 0.0025 g) to the reaction mixture.

Seal the vial and stir the mixture vigorously at room temperature.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion (typically 6 hours), the product can be isolated by extraction with a suitable

organic solvent (e.g., ethyl acetate) followed by drying and evaporation of the solvent.

Reaction Mechanism: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
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Catalytic Cycle

Reactants & Products

Cu(I)

Cu(II)-OH

+ O2, + TEMPO-H

Cu(II)-Alkoxide+ RCH2OH, - H2O

+ TEMPO, - Aldehyde, - TEMPO-H

Aldehyde/Ketone

Alcohol

O2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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